Cas no 886893-09-0 (N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide
• CAS No: 886893-09-0
• MF: C₂₀H₁₄FN₃O₃S₂
• MW: 427.471865177155
• CID: 5477371
• Update Time: 2025-06-07

N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-3-[[(4-fluorophenyl)sulfonyl]amino]-
• N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide

• Inchi： 1S/C20H14FN3O3S2/c21-14-8-10-16(11-9-14)29(26,27)24-15-5-3-4-13(12-15)19(25)23-20-22-17-6-1-2-7-18(17)28-20/h1-12,24H,(H,22,23,25)
• InChI Key： RRCCGJWLCUIGIM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)C1=CC=CC(NS(C2=CC=C(F)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide

N-(1,3-Benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide: A Comprehensive Overview

The compound CAS No. 886893-09-0, also known as N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its potential as a building block for more complex molecular architectures.

The molecular structure of N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide is characterized by a benzothiazole ring system, which is known for its aromatic stability and electronic properties. The presence of the sulfonamide group further enhances its functional versatility, making it a valuable component in the synthesis of bioactive molecules. Researchers have recently explored its ability to act as a catalyst in asymmetric synthesis, demonstrating its potential in creating enantioselective products with high precision.

One of the most notable advancements involving this compound is its application in the development of novel pharmaceutical agents. Studies published in leading chemistry journals have shown that N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide can serve as a precursor for drugs targeting specific biological pathways. Its ability to modulate enzyme activity has been extensively studied, with promising results indicating its potential in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has shown improved charge transport characteristics compared to traditional materials.

The synthesis of CAS No. 886893-09-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

Looking ahead, the future of N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonamido)benzamide appears bright, with ongoing studies focusing on expanding its applications in biotechnology and nanotechnology. Its role as a versatile building block in molecular design continues to be a focal point for chemists worldwide. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial initiatives.